ethyl [4-(4-fluorobenzyl)-1-piperazinyl]acetate

• IUPAC Name: ethyl 2-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]acetate
• InChI: InChI=1S/C15H21FN2O2/c1-2-20-15(19)12-18-9-7-17(8-10-18)11-13-3-5-14(16)6-4-13/h3-6H,2,7-12H2,1H3
• InChI Key: SQUPSMMLFUFETL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1CCN(CC1)CC2=CC=C(C=C2)F
• Molecular Formula: C15H21FN2O2
• Molecular Weight: 280.34 g/mol

Description

This compound is an ester derivative, which typically consists of a carbonyl adjacent to an ether linked to another carbon. The presence of a piperazine ring and a fluorobenzyl group could suggest potential applications in medicinal chemistry.

Synthesis Analysis

While the exact synthesis pathway for this compound is not available, similar compounds are often synthesized through condensation reactions. For instance, ethyl (4-fluorobenzoyl)acetate can be obtained by the reaction of 4-fluoroacetophenone with diethyl carbonate and sodium hydride.

Chemical Reactions Analysis

Esters, such as this compound, can undergo a variety of reactions, including hydrolysis, reduction, and Grignard reactions. The presence of the piperazine ring could also influence its reactivity.

Physical and Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, density, and solubility would depend on the exact structure of the compound.

Mechanism of Action

The mechanism of action would largely depend on the intended use of the compound. For instance, some piperazine derivatives are used in pharmaceuticals due to their activity on the central nervous system.

Safety and Hazards

As with any chemical compound, handling “ethyl [4-(4-fluorobenzyl)-1-piperazinyl]acetate” would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future directions for this compound would depend on its properties and potential applications. Given the presence of a piperazine ring and a fluorobenzyl group, it could be of interest in the development of new pharmaceuticals.